1-(2-Methoxybenzyl)-1H-imidazol-2-amine

• IUPAC Name: 1-[(2-methoxyphenyl)methyl]imidazol-2-amine
• InChI: InChI=1S/C11H13N3O/c1-15-10-5-3-2-4-9(10)8-14-7-6-13-11(14)12/h2-7H,8H2,1H3,(H2,12,13)
• InChI Key: PVHLOYZJMIFGBG-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1CN2C=CN=C2N
• Molecular Formula: C11H13N3O
• Molecular Weight: 203.24 g/mol
• CAS No.: 1183141-57-2

Description

1-(2-Methoxybenzyl)-1H-imidazol-2-amine is a useful research compound. Its molecular formula is C11H13N3O and its molecular weight is 203.245. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Antimicrobial Properties

• A study focused on the synthesis of p-Methoxybenzyl-substituted N-heterocyclic carbene-silver complexes from 1H-imidazole derivatives and investigated their antibacterial activity against Escherichia coli and Staphylococcus aureus. These complexes demonstrated significant antibacterial properties and were also assessed for their cytotoxicity against the Caki-1 cell line, suggesting potential applications in medicinal chemistry (Patil et al., 2010).

Antibacterial and Antifungal Activities

• Novel imidazole bearing isoxazole derivatives were synthesized and shown to possess potent antimicrobial activity. This highlights the chemical's relevance in developing new therapeutic agents (Maheta et al., 2012).

Detection of Ions in Aqueous Media

• Hydroxy- and methoxy-substituted inorganic receptors based on 1H-imidazole derivatives were designed for the detection of Ag+ and CN− ions in aqueous media, demonstrating the compound's utility in environmental monitoring and analytical chemistry (Obali, 2020).

Organic Chemistry and Catalysis

• Research into the oxidative aminocarbonylation of N-substituted-1-(prop-2-yn-1-yl)-1H-benzo[d]imidazol-2-amines has led to the development of a method for synthesizing functionalized benzimidazoimidazoles, indicating the versatility of these compounds in organic synthesis and catalysis (Veltri et al., 2018).

Chemosensors

• Imidazole derivatives have been used to create chemosensors for the detection of amines, showcasing their potential in analytical applications (Afandi et al., 2020).

Mechanism of Action

Target of Action

It is known that similar compounds often interact with various receptors or enzymes in the body, which play crucial roles in numerous biological processes .

Mode of Action

This interaction could potentially alter the normal functioning of the cell, leading to various downstream effects .

Biochemical Pathways

The downstream effects of these interactions could lead to a variety of cellular responses .

Pharmacokinetics

These properties are crucial in determining the bioavailability of the compound, which refers to the extent and rate at which the active moiety (drug or metabolite) enters systemic circulation, thereby accessing the site of action .

Result of Action

Based on the compound’s potential interactions with its targets, it could induce a variety of responses at the molecular and cellular levels .